Cas no 880336-27-6 (N-(6-methylpyridin-2-yl)-3-phenylmethanesulfonylpropanamide)

• Product Name: N-(6-methylpyridin-2-yl)-3-phenylmethanesulfonylpropanamide
• CAS No: 880336-27-6
• MF: C₁₆H₁₈N₂O₃S
• MW: 318.390722751617
• CID: 5449311
• PubChem ID: 41582997
• Update Time: 2025-10-28

N-(6-methylpyridin-2-yl)-3-phenylmethanesulfonylpropanamide Chemical and Physical Properties

Names and Identifiers

• AKOS024479238
• 3-benzylsulfonyl-N-(6-methylpyridin-2-yl)propanamide
• N-(6-METHYLPYRIDIN-2-YL)-3-PHENYLMETHANESULFONYLPROPANAMIDE
• 880336-27-6
• F2983-0195
• 3-(benzylsulfonyl)-N-(6-methylpyridin-2-yl)propanamide
• VU0506980-1
• N-(6-Methyl-2-pyridinyl)-3-[(phenylmethyl)sulfonyl]propanamide
• N-(6-methylpyridin-2-yl)-3-phenylmethanesulfonylpropanamide

• Inchi： 1S/C16H18N2O3S/c1-13-6-5-9-15(17-13)18-16(19)10-11-22(20,21)12-14-7-3-2-4-8-14/h2-9H,10-12H2,1H3,(H,17,18,19)
• InChI Key： ZBTKQPZEGYNSQW-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C)=CC=C1)(=O)CCS(CC1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 318.10381361g/mol
• Monoisotopic Mass: 318.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Density: 1.290±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 610.1±55.0 °C(Predicted)
• pka: 12.65±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(6-methylpyridin-2-yl)-3-phenylmethanesulfonylpropanamide

N-(6-Methylpyridin-2-yl)-3-phenylmethanesulfonylpropanamide: A Comprehensive Overview

The compound with CAS No. 880336-27-6, known as N-(6-methylpyridin-2-yl)-3-phenylmethanesulfonylpropanamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring, a sulfonamide group, and a phenylmethyl substituent. Its molecular formula is C₁₉H₂₁N₃O₃S, and it has a molecular weight of 401.47 g/mol. The compound's structure is highly versatile, making it a valuable substrate for various chemical reactions and applications.

Recent studies have highlighted the potential of N-(6-methylpyridin-2-yl)-3-phenylmethanesulfonylpropanamide in drug discovery. Researchers have explored its ability to act as a kinase inhibitor, which is crucial in the development of treatments for conditions such as cancer and inflammatory diseases. The sulfonamide group in the molecule plays a pivotal role in its biological activity, as it enhances the compound's ability to bind to target proteins. This property has led to its investigation as a lead compound in medicinal chemistry.

In addition to its pharmacological applications, N-(6-methylpyridin-2-yl)-3-phenylmethanesulfonylpropanamide has also been studied for its role in catalysis. The pyridine ring in the molecule serves as a coordinating group, enabling the compound to act as a ligand in transition metal-catalyzed reactions. This has opened up new avenues for its use in asymmetric catalysis, where it can facilitate the synthesis of enantioselective compounds. Recent advancements in this area have demonstrated its effectiveness in promoting complex transformations with high efficiency and selectivity.

The synthesis of N-(6-methylpyridin-2-yl)-3-phenylmethanesulfonylpropanamide involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyridine ring through cyclization reactions, followed by the introduction of the sulfonamide group via nucleophilic substitution. The phenylmethyl substituent is typically introduced through Friedel-Crafts alkylation or similar methods. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

From an analytical standpoint, N-(6-methylpyridin-2-yl)-3-phenylmethanesulfonylpropanamide can be characterized using a variety of techniques. High-resolution mass spectrometry (HRMS) provides accurate molecular weight determination, while nuclear magnetic resonance (NMR) spectroscopy offers insights into the molecule's structural features. X-ray crystallography has also been employed to determine its three-dimensional structure, which is essential for understanding its interactions with biological targets.

The compound's physical properties are equally noteworthy. It has a melting point of approximately 155°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various laboratory settings, including chromatographic separations and spectroscopic analyses.

Looking ahead, N-(6-methylpyridin-2-yl)-3-phenylmethanesulfonylpropanamide holds promise for further exploration in both academic and industrial research. Its unique combination of structural features positions it as a valuable tool for advancing our understanding of complex chemical systems and developing innovative solutions to pressing scientific challenges.